3-(3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl)-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)propanamide

• IUPAC Name: 3-[3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl]-N-(3-oxo-5,6,7,8-tetrahydro-2H-cinnolin-6-yl)propanamide
• InChI: InChI=1S/C19H18FN5O3/c20-13-3-1-2-11(8-13)19-22-18(28-25-19)7-6-16(26)21-14-4-5-15-12(9-14)10-17(27)24-23-15/h1-3,8,10,14H,4-7,9H2,(H,21,26)(H,24,27)
• InChI Key: KOHYKLQFBDXKIV-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=NNC(=O)C=C2CC1NC(=O)CCC3=NC(=NO3)C4=CC(=CC=C4)F
• Molecular Formula: C19H18FN5O3
• Molecular Weight: 383.4 g/mol

Description

3-(3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl)-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)propanamide is a useful research compound. Its molecular formula is C19H18FN5O3 and its molecular weight is 383.383. The purity is usually 95%.
BenchChem offers high-quality 3-(3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl)-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(3-(3-fluorophenyl)-1,2,4-oxadiazol-5-yl)-N-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-6-yl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Properties

• Synthesis of Azole Derivatives : This compound is involved in the synthesis of azole derivatives, which have shown good antibacterial activity against specific strains like Rhizobium radiobacter (Tumosienė et al., 2012).

• Antimicrobial and Anticancer Agents : Various derivatives of this compound have been synthesized and evaluated for antimicrobial activity against different bacterial and fungal strains. Some derivatives also demonstrated potential as anticancer agents (Çıkla et al., 2013).

• Antibacterial and Antifungal Activities : Novel derivatives have been synthesized showing significant antibacterial and antifungal activities, comparable to standard antimicrobial agents (Helal et al., 2013).

• Antioxidant and Anticancer Activity : Derivatives of this compound have shown notable antioxidant activity and cytotoxicity against human cancer cell lines, such as glioblastoma and breast cancer cells (Tumosienė et al., 2020).

• Anticonvulsant and Neurotoxicity Evaluation : Certain analogs of this compound have been synthesized and evaluated for their anticonvulsant activity, proving the importance of pharmacophore models in drug design (Kamal et al., 2013).

• Antiproliferative Activity : Derivatives have been tested for antiproliferative activities against human lung tumor cell lines, showing significant efficacy (Shaharyar et al., 2007).